Cas no 61145-39-9 (Cyanomethyl 2,3,4,6-tetra-O-acetyl-1-thio-alpha-D-mannopyranoside)
61145-39-9 structure
Product Name:Cyanomethyl 2,3,4,6-tetra-O-acetyl-1-thio-alpha-D-mannopyranoside
CAS No:61145-39-9
MF:C16H21NO9S
MW:403.404244184494
CID:4669861
PubChem ID:3387168
Update Time:2025-09-18
Cyanomethyl 2,3,4,6-tetra-O-acetyl-1-thio-alpha-D-mannopyranoside Chemical and Physical Properties
Names and Identifiers
-
- 2-[(2,3,4,6-Tetra-O-acetyl-alpha-D-mannopyranosyl)thio]acetonitrile
- DTXSID30392021
- SCHEMBL14262064
- 61145-39-9
- AC1MPLI3
- Oprea1_562394
- Cyanomethyl-2,3,4,6-tetra-O-acetyl-a-D-thiomannopyranoside
- [(2,3,4,6-Tetra-O-acetyl-beta-D-galactopyranosyl)thio]acetonitrile
- Cyanomethyl 2,3,4,6-tetra-O-acetyl-1-thio- beta -D-galactopyranoside
- [3,4,5-triacetyloxy-6-(cyanomethylsulfanyl)oxan-2-yl]methyl Acetate
- [(2R,3S,4S,5R,6S)-3,4,5-triacetyloxy-6-(cyanomethylsulfanyl)oxan-2-yl]methyl acetate
- AKOS030242539
- [3,4,5-tris(acetyloxy)-6-[(cyanomethyl)sulfanyl]oxan-2-yl]methyl acetate
- Cyanomethyl 2,3,4,6-tetra-O-acetyl-1-thio-alpha-D-mannopyranoside
-
- Inchi： 1S/C16H21NO9S/c1-8(18)22-7-12-13(23-9(2)19)14(24-10(3)20)15(25-11(4)21)16(26-12)27-6-5-17/h12-16H,6-7H2,1-4H3
- InChI Key： ZNQCXCWNORCJGV-UHFFFAOYSA-N
- SMILES： S(CC#N)C1C(C(C(C(COC(C)=O)O1)OC(C)=O)OC(C)=O)OC(C)=O
Computed Properties
- Exact Mass: 403.09370242g/mol
- Monoisotopic Mass: 403.09370242g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 27
- Rotatable Bond Count: 11
- Complexity: 629
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 5
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 164Ų
Experimental Properties
- Density: 1.33±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 129-131 ºC (methanol )
- Solubility: Slightly soluble (2.9 g/l) (25 º C),
Cyanomethyl 2,3,4,6-tetra-O-acetyl-1-thio-alpha-D-mannopyranoside Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Biosynth | MC63203-0.25 g |
Cyanomethyl-2,3,4,6-tetra-O-acetyl-a-D-thiomannopyranoside |
61145-39-9 | 0.25 g |
$2,598.75 | 2023-01-03 | ||
| Biosynth | MC63203-0.5 g |
Cyanomethyl-2,3,4,6-tetra-O-acetyl-a-D-thiomannopyranoside |
61145-39-9 | 0.5 g |
$3,349.50 | 2023-01-03 | ||
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R149296-250mg |
Cyanomethyl 2,3,4,6-tetra-O-acetyl-1-thio-alpha-D-mannopyranoside |
61145-39-9 | 98% | 250mg |
￥815 | 2023-09-08 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R149296-1g |
Cyanomethyl 2,3,4,6-tetra-O-acetyl-1-thio-alpha-D-mannopyranoside |
61145-39-9 | 98% | 1g |
￥2352 | 2023-09-08 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C399720-1g |
Cyanomethyl 2,3,4,6-tetra-O-acetyl-1-thio-alpha-D-mannopyranoside |
61145-39-9 | 98% | 1g |
¥1959.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C399720-250mg |
Cyanomethyl 2,3,4,6-tetra-O-acetyl-1-thio-alpha-D-mannopyranoside |
61145-39-9 | 98% | 250mg |
¥678.90 | 2023-09-03 | |
| 1PlusChem | 1P01EARO-100mg |
Cyanomethyl-2,3,4,6-tetra-O-acetyl-a-D-thiomannopyranoside |
61145-39-9 | 95% | 100mg |
$170.00 | 2024-04-22 | |
| 1PlusChem | 1P01EARO-250mg |
Cyanomethyl-2,3,4,6-tetra-O-acetyl-a-D-thiomannopyranoside |
61145-39-9 | 95% | 250mg |
$289.00 | 2024-04-22 | |
| 1PlusChem | 1P01EARO-1g |
Cyanomethyl-2,3,4,6-tetra-O-acetyl-a-D-thiomannopyranoside |
61145-39-9 | 95% | 1g |
$990.00 | 2024-04-22 |
Cyanomethyl 2,3,4,6-tetra-O-acetyl-1-thio-alpha-D-mannopyranoside Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
61145-39-9 (Cyanomethyl 2,3,4,6-tetra-O-acetyl-1-thio-alpha-D-mannopyranoside) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Nanjing Jubai Biopharm
Gold Member
Audited Supplier
CN Supplier
Bulk
